Cas no 1804826-86-5 (2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)
2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
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- Inchi: 1S/C8H4BrF6NO2/c9-1-4-6(18-8(13,14)15)5(17)3(2-16-4)7(10,11)12/h2H,1H2,(H,16,17)
- InChI Key: PLXLSDRLVFWIFZ-UHFFFAOYSA-N
- SMILES: BrCC1=C(C(C(C(F)(F)F)=CN1)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 422
- XLogP3: 3
- Topological Polar Surface Area: 38.3
2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096397-1g |
2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine |
1804826-86-5 | 97% | 1g |
$1,490.00 | 2022-04-01 |
2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine: A Comprehensive Overview
The compound 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804826-86-5) is a highly specialized organic molecule with a complex structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its unique chemical properties and functional groups. The molecule's structure, which includes a bromomethyl group, hydroxyl group, trifluoromethoxy group, and trifluoromethyl group, contributes to its reactivity and versatility in various chemical reactions.
Recent studies have highlighted the potential of 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of antibiotics, antiviral agents, and anticancer drugs. The trifluoromethoxy and trifluoromethyl groups are particularly valuable due to their electron-withdrawing effects, which enhance the molecule's stability and reactivity. These groups also play a crucial role in modulating the pharmacokinetic properties of the compound, making it a promising candidate for drug delivery systems.
In the agrochemical sector, CAS No. 1804826-86-5 has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit specific enzymatic pathways in plants and pathogens has been extensively studied. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional pesticides, reducing environmental impact while maintaining efficacy.
The synthesis of 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions. Key steps include nucleophilic substitution reactions, oxidation processes, and fluorination techniques. The use of advanced catalysts and solvent systems has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.
From a structural perspective, the pyridine ring serves as a versatile scaffold for attaching various functional groups. The bromomethyl group at position 2 provides sites for further substitution reactions, enabling the creation of derivatives with enhanced biological activity. Meanwhile, the hydroxyl group at position 4 contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors.
Recent research has also focused on the environmental fate and toxicity of CAS No. 1804826-86-5. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further investigations are required to fully understand its long-term ecological impacts and ensure safe handling practices.
In conclusion, 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804826-86-5) is a multifaceted compound with immense potential across various industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to scientific innovation.
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